Cas no 1862458-37-4 (N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide)

• Product Name: N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide
• CAS No: 1862458-37-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6416678
• PubChem ID: 165767677
• Update Time: 2025-10-29

N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-6688996
• 1862458-37-4
• Z2517211380
• N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide

• Inchi： 1S/C9H13N3O/c1-3-9(13)11-5-7-12-6-4-10-8(12)2/h3-4,6H,1,5,7H2,2H3,(H,11,13)
• InChI Key： CBDDMMGHXJZBCW-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCCN1C=CN=C1C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.9Ų

Additional information on N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide

Professional Introduction to N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide (CAS No. 1862458-37-4)

N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide, a compound with the chemical identifier CAS No. 1862458-37-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups within its framework, including the 2-methyl-1H-imidazol-1-yl moiety and the amide linkage, positions it as a versatile candidate for further exploration in synthetic chemistry and biological assays.

The N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide molecule exhibits a high degree of structural complexity, which is reflected in its chemical properties and reactivity. The presence of the imidazole ring, a well-known pharmacophore in medicinal chemistry, contributes to its potential biological activity. Recent studies have highlighted the role of imidazole derivatives in modulating various biological pathways, making this compound a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds are crucial steps toward developing effective therapeutic agents. The CAS No. 1862458-37-4 compound has been subjected to rigorous synthetic methodologies to ensure its purity and stability. Advanced techniques such as chromatography and spectroscopy have been employed to elucidate its molecular structure and confirm its identity. These efforts have laid a solid foundation for subsequent biological evaluations.

Recent research has demonstrated the potential of N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide in various pharmacological contexts. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. The 2-methyl-1H-imidazol-1-yl group, in particular, has been shown to interact with specific binding sites, modulating cellular signaling pathways.

The amide functionality in the molecule also plays a critical role in its biological activity. Amides are well-documented pharmacophores that contribute to the solubility and bioavailability of many drugs. The incorporation of this moiety into N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide enhances its potential as a therapeutic agent by improving its pharmacokinetic properties.

Furthermore, the compound's structural features make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and selectivity. This flexibility is essential for developing drugs that target specific disease mechanisms while minimizing off-target effects.

In conclusion, N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]prop-2-enamide (CAS No. 1862458-37-4) represents a promising avenue for pharmaceutical innovation. Its unique molecular structure, characterized by the presence of the 2-methyl-1H-imidazol-1-yl group and amide linkage, positions it as a versatile candidate for drug development. Ongoing research efforts aim to fully elucidate its biological potential and explore its applications in treating various diseases.